1-cyclopentyl-4-(3-fluorobenzyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-cyclopentyl-4-(3-fluorobenzyl)piperazine, also known as CPP or Fluoropipamide, is a chemical compound that belongs to the class of piperazine derivatives. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience.
Mechanism of Action
The exact mechanism of action of 1-cyclopentyl-4-(3-fluorobenzyl)piperazine is not fully understood. However, it is believed to exert its pharmacological effects by modulating the activity of various neurotransmitters, including dopamine, serotonin, and norepinephrine. 1-cyclopentyl-4-(3-fluorobenzyl)piperazine has been reported to act as a partial agonist at dopamine D2 receptors and a full agonist at serotonin 5-HT1A receptors.
Biochemical and Physiological Effects:
1-cyclopentyl-4-(3-fluorobenzyl)piperazine has been shown to have various biochemical and physiological effects. It has been reported to increase the release of dopamine and serotonin in the brain, which may contribute to its antipsychotic and antidepressant properties. 1-cyclopentyl-4-(3-fluorobenzyl)piperazine has also been found to reduce the activity of the hypothalamic-pituitary-adrenal (HPA) axis, which is involved in the stress response.
Advantages and Limitations for Lab Experiments
1-cyclopentyl-4-(3-fluorobenzyl)piperazine has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has a high affinity for various receptors, making it a useful tool for studying the pharmacology of these receptors. However, 1-cyclopentyl-4-(3-fluorobenzyl)piperazine also has some limitations. It has been reported to have low solubility in water, which may limit its use in certain experiments. Additionally, its effects on different receptors may be difficult to distinguish, which may complicate data interpretation.
Future Directions
There are several potential future directions for research on 1-cyclopentyl-4-(3-fluorobenzyl)piperazine. One area of interest is the development of new drugs based on 1-cyclopentyl-4-(3-fluorobenzyl)piperazine's structure. 1-cyclopentyl-4-(3-fluorobenzyl)piperazine has been found to have a unique pharmacological profile, which may be useful in the development of new treatments for psychiatric and neurological disorders. Another area of interest is the investigation of 1-cyclopentyl-4-(3-fluorobenzyl)piperazine's effects on other neurotransmitter systems, such as the glutamate system. Finally, further research is needed to fully understand the mechanism of action of 1-cyclopentyl-4-(3-fluorobenzyl)piperazine and its potential therapeutic applications.
Conclusion:
In conclusion, 1-cyclopentyl-4-(3-fluorobenzyl)piperazine is a chemical compound with potential applications in medicinal chemistry, pharmacology, and neuroscience. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on 1-cyclopentyl-4-(3-fluorobenzyl)piperazine may lead to the development of new treatments for psychiatric and neurological disorders.
Synthesis Methods
The synthesis of 1-cyclopentyl-4-(3-fluorobenzyl)piperazine involves the reaction of 3-fluorobenzyl chloride with cyclopentylamine in the presence of a base, such as potassium carbonate. The reaction yields 1-cyclopentyl-4-(3-fluorobenzyl)piperazine as a white solid. The purity of the compound can be improved by recrystallization from a suitable solvent.
Scientific Research Applications
1-cyclopentyl-4-(3-fluorobenzyl)piperazine has been extensively studied for its potential applications in medicinal chemistry and pharmacology. It has been reported to have antipsychotic, anxiolytic, and antidepressant properties. 1-cyclopentyl-4-(3-fluorobenzyl)piperazine has also been found to exhibit affinity for various receptors, including dopamine, serotonin, and adrenergic receptors.
properties
IUPAC Name |
1-cyclopentyl-4-[(3-fluorophenyl)methyl]piperazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H23FN2/c17-15-5-3-4-14(12-15)13-18-8-10-19(11-9-18)16-6-1-2-7-16/h3-5,12,16H,1-2,6-11,13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IAGCGNNJOYIDCB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)N2CCN(CC2)CC3=CC(=CC=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23FN2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Cyclopentyl-4-[(3-fluorophenyl)methyl]piperazine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.